Cas no 2308485-86-9 ((2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid
• CAS No: 2308485-86-9
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6250795
• PubChem ID: 165584884
• Update Time: 2025-07-17

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid
• 2308485-86-9
• EN300-1541719
• (2S)-4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2-hydroxybutanoic acid

• Inchi： 1S/C24H26N2O7/c27-20(23(29)30)9-11-25-22(28)21-19(10-12-32-21)26-24(31)33-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-21,27H,9-13H2,(H,25,28)(H,26,31)(H,29,30)/t19?,20-,21?/m0/s1
• InChI Key： LDMVYEDLANOVRD-KBWCOIMZSA-N
• SMILES： O1CCC(C1C(NCC[C@@H](C(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid

Introduction to (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic Acid (CAS No. 2308485-86-9)

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2308485-86-9, represents a pinnacle of molecular design and functionalization, offering unique properties that make it a promising candidate for various therapeutic applications.

The structure of this compound is characterized by its intricate arrangement of functional groups, including a fluorenylmethoxycarbonyl moiety, an amino group, an oxolan ring, and a formamido group. These elements collectively contribute to its high reactivity and versatility, making it an attractive scaffold for drug discovery and development. The presence of the (S)-configuration at the second carbon atom further enhances its chiral properties, which are crucial for many biological interactions.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can modulate the selectivity and efficacy of pharmaceutical compounds. The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is widely used in peptide synthesis due to its stability and ease of removal. The incorporation of this group into the backbone of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid not only enhances its stability but also provides a convenient handle for further chemical modifications.

The oxolan ring, another key feature of this compound, is a five-membered heterocyclic structure that contains an oxygen atom. Such rings are frequently found in biologically active molecules due to their ability to mimic natural products and interact with biological targets. The formamido group further contributes to the compound's reactivity by providing a site for nucleophilic substitution reactions, which can be exploited in the synthesis of more complex derivatives.

One of the most compelling aspects of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly emphasizes the importance of targeted drug delivery systems, where compounds with specific structural motifs can interact selectively with disease-causing targets. The unique combination of functional groups in this compound makes it well-suited for such applications.

Recent studies have highlighted the role of chiral compounds in modulating enzyme activity and receptor binding. The (S)-configuration at the second carbon atom in (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid is particularly significant, as it can influence the stereochemistry of biological interactions. This has led to investigations into its potential use as a chiral catalyst or intermediate in asymmetric synthesis, where it could enhance the enantioselectivity of various reactions.

The hydroxybutanoic acid moiety at one end of the molecule introduces another layer of functionality that can be exploited for drug design. Hydroxyl groups are known to participate in hydrogen bonding interactions, which are critical for molecule-receptor binding affinity. By incorporating this group into a pharmacophore, researchers can fine-tune the solubility and bioavailability of potential drug candidates.

In addition to its structural complexity, (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid exhibits interesting physicochemical properties that make it suitable for various applications. For instance, its molecular weight and solubility profile suggest that it could be administered via multiple routes, including oral or intravenous delivery. This flexibility is essential for developing drugs that can be tailored to specific therapeutic needs.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with high precision. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired stereochemistry and functionalization. These methods not only highlight the progress made in synthetic methodologies but also underscore the importance of interdisciplinary collaboration between chemists and biologists.

The potential applications of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-hydroxybutanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in materials science and nanotechnology, where it could be used to develop novel materials with tailored properties. For example, its ability to form stable complexes with metal ions could be exploited in designing metallo-drugs or catalysts.

The growing body of research on this compound underscores its significance as a building block for future therapeutics. By leveraging its structural diversity and functional versatility, scientists aim to develop innovative treatments for a wide range of diseases. As our understanding of biological systems continues to evolve, compounds like (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxlananmo moieties will play an increasingly important role in shaping the future of medicine.